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Compound Focus: Desethylamiodarone hydrochloride

CAS No.: 96027-74-6

Cat. No.: S706066

Structural and Chemical Properties

The following table summarizes the key identifiers and physical properties of desethylamiodarone

hydrochloeride as found in the search results.

Property Details

IUPAC Name (2-butyl-1-benzofuran-3-yl)-[4-[2-(ethylamino)ethoxy]-3,5-diiodophenyl]methanone;
hydrochloride [1] [2]

Synonyms N-desethylamiodarone hydrochloride, Amiodarone Impurity B, LB 33020
hydrochloride [3] [1] [2]

CAS Number 96027-74-6 [3] [1] [2]

Molecular C23H26CII2NOs [3] [2]

Formula

Molecular 653.72 g/mol [3] [1] [2]

Weight

Melting Point 176-178 °C [1] [2]
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Property Details

Related CAS 83409-32-9 [1]
(Free Base)

SMILES 0O=C(C1=C(CCCC)0C2=CC=CC=C12)C3=CC(I)=C(OCCNCC)C(1)=C3.[H]CI [3]
InChl Key OCQPMJIVGWGJILLG-UHFFFAOYSA-N [1]
Purity Available as a certified reference material at 1.0 mg/mL (as free base) in Methanol

[4]

Analytical Methods for Identification and Quantification

The identification and measurement of desethylamiodarone in biological matrices are crucial for therapeutic

drug monitoring. Here are detailed methodologies from the literature.

High-Performance Liquid Chromatography-Electrospray
lonization Tandem Mass Spectrometry (HPLC-ESI-MS/MS)

This method is recognized for its high specificity and sensitivity in simultaneously determining amiodarone

and desethylamiodarone in human plasma [5].

e Sample Preparation: A simple solid-phase extraction (SPE) procedure provides highly efficient

sample clean-up.

o Stationary Phase: Mixed-mode SPE cartridges.
o Procedure: The plasma samples are processed through the SPE, which yields excellent
recoveries for analyte concentrations ranging from sub-therapeutic to toxic levels [5].

e Chromatography and Mass Spectrometry:

o lonization: Electrospray lonization (ESI), a "gentle" technique that produces high mass-to-
charge [M+H]* precursor ions with minimal fragmentation.
o Measured lons:
= Desethylamiodarone: [M+H]* precursor ion at m/z 618.
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= Amiodarone: [M+H]* precursor ion at m/z 646.
= Internal Standard: Tamoxifen with [M+H]* at m/z 372 [5].
o Detection: The use of a tandem mass spectrometer (ion trap) provides superior specificity and
an improved signal-to-noise ratio compared to single-stage MS [5].

The workflow for this analytical method can be visualized as follows:

Human Plasma Sample

Quantification of
Desethylamiodarone (m/z 618)
and Amiodarone (m/z 646)

Click to download full resolution via product page

Liquid Chromatography with Solid-Phase Extraction
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An earlier, simplified isocratic HPL.C method demonstrates another approach for measuring the drug and its

metabolite in small serum volumes.

e Sample Volume: Requires only 100 pL of serum.
e Extraction: Uses a solid-phase extraction method, which was found to save time, reduce

glassware use, and improve reproducibility compared to liquid-liquid extraction.
e Performance:
o Linearity: Standard curves are linear over the concentration range found in patients.
o Sensitivity: Can measure concentrations as low as 250 pg/L (0.25 mg/L).
o Precision:
= Within-run CV: 4.0% to 5.7% for desethylamiodarone.
= Between-run CV: 5.7% for desethylamiodarone [6].

Key Insights for Researchers

¢ Metabolic Pathway: Desethylamiodarone is the major active metabolite of the antiarrhythmic drug
amiodarone and is primarily formed by CYP3A isoenzymes [3] [2]. It is pharmacologically active and
can approach or even exceed the concentration of the parent drug during long-term therapy [5].

¢ Analytical Significance: Due to the narrow therapeutic window and dose-dependent adverse effects
of amiodarone, conscientious therapeutic drug monitoring is essential. The high specificity of LC-
MS/MS methods is crucial for accurate quantification, overcoming the unreliability of older UV-based
HPLC assays [5].

¢ Reference Materials: Certified Reference Materials (CRMs), such as spiking solutions, are available
to ensure accuracy and reliability in analytical methods for therapeutic drug monitoring [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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